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Technical Support Center: Public Health
Surveillance in Teresina
This technical support center provides troubleshooting guidance and answers to frequently

asked questions for researchers, scientists, and drug development professionals working with

public health surveillance data in Teresina. Our goal is to help address common limitations and

challenges encountered during data collection, submission, and analysis.

Frequently Asked Questions (FAQs)
Data Submission & System Errors

Q1: I am trying to submit a notifiable disease form in SINAN, but I am receiving an error

message about missing information. What should I do?

A1: First, double-check that all mandatory fields on the notification form are complete.

Common omissions include sociodemographic data, date of symptom onset, or location of

occurrence. If all fields are filled, the error may be due to a data entry format issue. Ensure

that dates are in the correct DD/MM/YYYY format and that all codes (e.g., for occupation

or municipality) are correct. If the problem persists, contact the municipal health

secretariat's technical support for SINAN.

Q2: I have entered the same patient twice in SINAN by mistake. How can I correct this?
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A2: SINAN has a function to identify and manage duplicate records. Records with the

same first and last name, date of birth, and sex are often flagged as potential duplicates. A

surveillance technician can confirm if they are the same person and merge the records. If

you identify a duplicate, do not attempt to delete it yourself. Instead, flag it for review by

the system administrator or a designated surveillance technician who can follow the

proper protocol for merging duplicate entries.[1]

Q3: The system is not accepting the date of diagnosis I am entering for a follow-up case.

What could be the issue?

A3: For follow-up cases, such as transfers, the original diagnosis date and treatment start

date should be maintained from the initial notification.[1] A new notification date should be

used for the transfer record itself.[1] If you are entering a new diagnosis date for a transfer

case, the system may reject it. Verify that you are using the correct dates as per the case

history.[1]

Data Discrepancies & Validation

Q4: I have noticed a significant discrepancy between the number of cases in our local

SINAN database and the data available on DataSUS for Teresina. Why is this happening?

A4: This is a known issue due to challenges in the data transfer and consolidation process

from the municipal (SINAN) to the national (DataSUS) level.[2] Reasons for these

discrepancies can include failures in information submission, inconsistencies in system

validations, and delays in data updates.[3] It is recommended to use the local SINAN

database for the most up-to-date, albeit not nationally consolidated, information for your

municipality. For broader analyses, be aware of these potential data losses, which can

average around 42% for some conditions.[3]

Q5: How can I validate the completeness of the data I am working with?

A5: To validate data completeness, you can perform a cross-check of key variables for

missing entries. For example, in a dataset of a specific disease, check the percentage of

cases with missing information for "age," "sex," "municipality of residence," and "date of

notification." High percentages of missing data can impact the reliability of your analysis.
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For some diseases, you can also cross-reference with other data sources, such as

laboratory information systems, to identify underreporting.

Access & Reporting

Q6: I am a researcher from an external institution. How can I request access to anonymized

public health surveillance data from Teresina?

A6: Access to public health data is governed by the Brazilian Data Protection Law (LGPD).

[4] Researchers can request access to anonymized data for study purposes.[4] The

request should be formally submitted to the Municipal Health Foundation of Teresina
(Fundação Municipal de Saúde de Teresina), detailing the scope of the research, the

specific data required, and the ethical approval for the study.

Q7: Is there a way to generate standardized reports directly from SINAN for my research?

A7: Yes, SINAN has a reporting module that can generate various standardized reports.

The SINAN Relatórios application allows for the creation of reports on indicators from the

Pact for Health (Pacto pela Saúde), as well as reports on the regularity of data

submission.[5] You can download and install this application to generate reports from your

local SINAN database.[5]

Summary of Quantitative Data on Surveillance
Limitations
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Limitation
Category

Key Metrics Geographic Scope Source

Data Inconsistency

Average data loss of

~42% between SINAN

and DataSUS for

some conditions.

Brazilian Amazon

Municipality
[3]

For 19 analyzed

health conditions, 15

showed a decrease in

cases between the

two systems.

Brazilian Amazon

Municipality
[3]

Largest discrepancies

observed for AIDS,

syphilis in pregnant

women, and dengue.

Brazilian Amazon

Municipality
[3]

Operational Capacity

Surveillance activities

are conducted 24/7 in

only 35.5% of

municipalities.

Brazil (National

Average)
[3][6]

Underreporting

High prevalence of

underdiagnosis and

underreporting for

diseases like Chagas,

particularly in rural

areas.

Piauí, Brazil [7]

Experimental Protocol: Evaluating a Mobile Health
(mHealth) Reporting Tool in Teresina
Objective: To assess the effectiveness of a novel mHealth application in improving the

timeliness and completeness of notifiable disease reporting by community health workers in

Teresina compared to the standard SINAN data entry process.
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Methodology:

Study Design: A two-arm, cluster-randomized controlled trial.

Participants: Community health workers from 20 primary healthcare units in Teresina. Units

will be randomized into an intervention group (using the mHealth app) and a control group

(using the standard SINAN reporting procedure).

Intervention: The intervention group will be trained on and provided with a smartphone-based

application for real-time, offline-capable reporting of suspected notifiable diseases. The app

will feature mandatory fields, standardized data entry formats, and automated reminders for

follow-up.

Data Collection:

Timeliness: Measured as the time difference between the date of suspicion of a notifiable

disease and the date of entry into the respective system (mHealth app or SINAN).

Completeness: Assessed by the percentage of mandatory fields correctly filled in the initial

notification.

User Satisfaction: Evaluated through a standardized questionnaire administered to the

community health workers in the intervention group at the end of the study period.

Data Analysis:

Independent t-tests will be used to compare the mean reporting timeliness between the

intervention and control groups.

Chi-squared tests will be used to compare the proportion of complete reports between the

two groups.

Descriptive statistics will be used to summarize user satisfaction scores.

Ethical Considerations: The study protocol will be approved by the relevant institutional

review board. All participants will provide informed consent. Patient data will be anonymized.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1222245?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222245?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Visualizations

Study Setup

Intervention Arm

Control Arm

Data Analysis

20 Primary Healthcare Units in Teresina Randomization

Intervention Group (10 Units)

Control Group (10 Units)

mHealth App Reporting Automated Data Sync

User Satisfaction Survey

Timeliness Analysis

Completeness AnalysisManual Form Filling SINAN Data Entry

Comparative Results

Click to download full resolution via product page

Caption: Experimental workflow for evaluating the mHealth reporting tool.
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Caption: Data flow from local to national surveillance systems and key limitations.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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